1-(4-fluorobenzoyl)-4-phenylpiperazine

• IUPAC Name: (4-fluorophenyl)-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C17H17FN2O/c18-15-8-6-14(7-9-15)17(21)20-12-10-19(11-13-20)16-4-2-1-3-5-16/h1-9H,10-13H2
• InChI Key: MSMFQUMYMAXCDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H17FN2O
• DSSTOX Substance ID: DTXSID301234316
• Molecular Weight: 284.33 g/mol
• CAS RN: 330469-23-3

Description

1-(4-fluorobenzoyl)-4-phenylpiperazine, also known as pFPP, is a chemical compound that belongs to the class of piperazine derivatives. It is widely used in scientific research for its potential as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of 1-(4-fluorobenzoyl)-4-phenylpiperazine is not fully understood, but it is believed to involve modulation of the serotonin system. 1-(4-fluorobenzoyl)-4-phenylpiperazine has been shown to bind to the serotonin transporter and inhibit the reuptake of serotonin, leading to increased levels of serotonin in the synaptic cleft. This may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
1-(4-fluorobenzoyl)-4-phenylpiperazine has been found to have a number of biochemical and physiological effects. It has been shown to increase levels of serotonin, dopamine, and norepinephrine in the brain, which may contribute to its therapeutic effects. In addition, 1-(4-fluorobenzoyl)-4-phenylpiperazine has been found to have antioxidant properties, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

PFPP has a number of advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a well-defined chemical structure. In addition, it has been extensively studied and its effects are well-characterized. However, there are also limitations to its use. 1-(4-fluorobenzoyl)-4-phenylpiperazine is not approved for human use, and its effects in humans are not well-understood. In addition, it may have off-target effects that could complicate its use in lab experiments.

Future Directions

There are a number of future directions for research on 1-(4-fluorobenzoyl)-4-phenylpiperazine. One area of interest is its potential as a therapeutic agent for depression and anxiety. Further studies are needed to determine its efficacy and safety in humans. In addition, 1-(4-fluorobenzoyl)-4-phenylpiperazine may have potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Further studies are needed to determine its effects on these conditions. Finally, 1-(4-fluorobenzoyl)-4-phenylpiperazine may have potential as a tool for studying the serotonin system and its role in various diseases. Further studies are needed to fully understand its mechanism of action and its effects on the brain.

Synthesis Methods

The synthesis of 1-(4-fluorobenzoyl)-4-phenylpiperazine involves the reaction of 4-fluorobenzoyl chloride with phenylpiperazine in the presence of a base. The reaction takes place in an organic solvent and requires careful control of temperature and pH. The final product is obtained through purification by column chromatography.

Scientific Research Applications

PFPP has been extensively studied for its potential use as a therapeutic agent for various diseases, including depression, anxiety, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models. In addition, 1-(4-fluorobenzoyl)-4-phenylpiperazine has been found to be a potent inhibitor of the serotonin transporter, which is implicated in the pathophysiology of depression and anxiety.